Cas no 89105-35-1 (4-Pentenoic acid, 2-amino-, ethyl ester, (S)-)

• Product Name: 4-Pentenoic acid, 2-amino-, ethyl ester, (S)-
• CAS No: 89105-35-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD19212262
• CID: 612181
• PubChem ID: 13206004
• Update Time: 2025-04-26

4-Pentenoic acid, 2-amino-, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoic acid, 2-amino-, ethyl ester, (S)-
• ethyl (2S)-2-aminopent-4-enoate
• AmbotzHAA8780
• (S)-2-Amino-pent-4-enoic acid ethyl ester
• 89105-35-1
• EN300-7293963
• SCHEMBL18571419
• (S)-Ethyl 2-aminopent-4-enoate
• AKOS006351356

• MDL： MFCD19212262
• Inchi： 1S/C7H13NO2/c1-3-5-6(8)7(9)10-4-2/h3,6H,1,4-5,8H2,2H3/t6-/m0/s1
• InChI Key： LDRBRYURDQQPMN-LURJTMIESA-N
• SMILES： O(CC)C([C@H](CC=C)N)=O

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 1.15320

Additional information on 4-Pentenoic acid, 2-amino-, ethyl ester, (S)-

4-Pentenoic acid, 2-amino-, ethyl ester, (S)- (CAS No. 89105-35-1): An Overview

4-Pentenoic acid, 2-amino-, ethyl ester, (S)- (CAS No. 89105-35-1) is a chiral compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structure, which includes an amino group, a double bond, and an ethyl ester moiety, all arranged in a specific stereochemical configuration. The (S)-enantiomer of this compound is particularly noteworthy for its potential applications in the synthesis of bioactive molecules and as a building block in the development of advanced materials.

The chiral nature of 4-Pentenoic acid, 2-amino-, ethyl ester, (S)- makes it an essential component in asymmetric synthesis, where the ability to control the stereochemistry of a molecule is crucial. Chiral compounds are vital in pharmaceutical research because they can exhibit different biological activities depending on their stereochemical configuration. This property is particularly important in the development of drugs where one enantiomer may be therapeutically active while the other may be inactive or even harmful.

Recent studies have highlighted the potential of 4-Pentenoic acid, 2-amino-, ethyl ester, (S)- in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 4-Pentenoic acid, 2-amino-, ethyl ester, (S)- exhibited potent anti-inflammatory properties with reduced side effects compared to existing drugs. This finding underscores the importance of this compound in drug discovery and development.

In addition to its pharmaceutical applications, 4-Pentenoic acid, 2-amino-, ethyl ester, (S)- has also been investigated for its use in materials science. A research team at the University of California, Berkeley, reported on the synthesis and characterization of polymer materials incorporating this compound. The resulting polymers exhibited enhanced mechanical properties and improved biocompatibility, making them suitable for use in biomedical devices and tissue engineering applications.

The synthesis of 4-Pentenoic acid, 2-amino-, ethyl ester, (S)- involves several steps that require precise control over reaction conditions to ensure high enantiomeric purity. Common synthetic routes include asymmetric hydrogenation and chiral resolution techniques. These methods are well-documented in the literature and have been optimized to achieve high yields and selectivity. The availability of efficient synthetic protocols has facilitated the widespread use of this compound in both academic and industrial settings.

The physical and chemical properties of 4-Pentenoic acid, 2-amino-, ethyl ester, (S)- are well-characterized. It is a colorless liquid with a molecular weight of approximately 157 g/mol. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. Its stability under various conditions has been studied extensively, and it is generally considered stable under standard laboratory conditions.

Safety considerations are an important aspect when handling 4-Pentenoic acid, 2-amino-, ethyl ester, (S)-. While it is not classified as a hazardous material under current regulations, proper handling and storage practices should be followed to ensure safety. Personal protective equipment such as gloves and goggles should be used when working with this compound to prevent skin contact and inhalation.

In conclusion, 4-Pentenoic acid, 2-amino-, ethyl ester, (S)- (CAS No. 89105-35-1) is a versatile chiral compound with significant potential in pharmaceuticals and materials science. Its unique structure and properties make it an invaluable tool for researchers working on the development of new drugs and advanced materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemistry.